Cas no 2228145-64-8 (3-(Heptan-4-yl)azetidine)

• Product Name: 3-(Heptan-4-yl)azetidine
• CAS No: 2228145-64-8
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 5758827
• PubChem ID: 165612326
• Update Time: 2025-05-23

3-(Heptan-4-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• EN300-1733565
• 3-(heptan-4-yl)azetidine
• 2228145-64-8
• 3-(Heptan-4-yl)azetidine

• Inchi： 1S/C10H21N/c1-3-5-9(6-4-2)10-7-11-8-10/h9-11H,3-8H2,1-2H3
• InChI Key： WZJXZQPWXNOVBU-UHFFFAOYSA-N
• SMILES： N1CC(C1)C(CCC)CCC

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on 3-(Heptan-4-yl)azetidine

3-(Heptan-4-yl)azetidine: A Comprehensive Overview

3-(Heptan-4-yl)azetidine, identified by the CAS number 2228145-64-8, is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound, characterized by its azetidine ring structure substituted with a heptan-4-yl group, exhibits intriguing properties that make it a subject of interest for researchers and industry professionals alike.

The molecular structure of 3-(Heptan-4-yl)azetidine consists of a four-membered azetidine ring, which is a saturated cyclic amine. The substitution at the third position with a heptan-4-yl group introduces steric effects and influences the compound's reactivity and physical properties. This structure has been explored in various chemical studies, particularly in the context of its potential applications in drug design and polymer chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-(Heptan-4-yl)azetidine. Researchers have employed catalytic asymmetric synthesis to construct this compound, leveraging transition metal catalysts to achieve high enantioselectivity. This approach not only enhances the purity of the product but also opens avenues for its use in chiral recognition studies and asymmetric catalysis.

In terms of physical properties, 3-(Heptan-4-yl)azetidine demonstrates a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and analytical techniques. The compound's stability under thermal conditions has been extensively studied, revealing its resilience to degradation at moderate temperatures.

The application of 3-(Heptan-4-yl)azetidine extends into the realm of medicinal chemistry, where it serves as a valuable building block for constructing bioactive molecules. Recent studies have highlighted its role in modulating enzyme activity, particularly in kinase inhibition assays. Additionally, its incorporation into polymer frameworks has shown promise in developing novel materials with tailored mechanical and thermal properties.

From an environmental perspective, the ecological impact of 3-(Heptan-4-yl)azetidine has been evaluated through biodegradation studies. Results indicate that the compound undergoes moderate biodegradation under aerobic conditions, suggesting its potential for sustainable applications without significant environmental hazards.

In conclusion, 3-(Heptan-4-yl)azetidine, CAS No: 2228145-64-8, stands as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and favorable physical properties position it as a key player in advancing chemical research and industrial innovations.